Cas no 2613389-31-2 (2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine dihydrochloride)

• Product Name: 2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine dihydrochloride
• CAS No: 2613389-31-2
• MF: C₁₂H₁₅ClN₂OS
• MW: 270.778300523758
• MDL: MFCD33551955
• CID: 5663516
• PubChem ID: 155943288
• Update Time: 2025-10-29

2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethan-1-a mine dihydrochloride
• 2-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]ethan-1-amine dihydrochloride
• EN300-27736137
• 2613389-31-2
• 2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine dihydrochloride

• MDL： MFCD33551955
• Inchi： 1S/C12H14N2OS.ClH/c1-15-10-4-2-9(3-5-10)11-8-16-12(14-11)6-7-13;/h2-5,8H,6-7,13H2,1H3;1H
• InChI Key： MHZCQMBCXSTDHB-UHFFFAOYSA-N
• SMILES： C(C1SC=C(C2C=CC(OC)=CC=2)N=1)CN.Cl

Computed Properties

• Exact Mass: 306.0360397g/mol
• Monoisotopic Mass: 306.0360397g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 207
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4Ų

Additional information on 2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine dihydrochloride

Recent Advances in the Study of 2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine Dihydrochloride (CAS: 2613389-31-2)

In recent years, the compound 2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine dihydrochloride (CAS: 2613389-31-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its thiazole core and methoxyphenyl substituent, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of interest is the compound's interaction with specific biological targets. Recent research published in the Journal of Medicinal Chemistry highlights its role as a modulator of certain neurotransmitter receptors, which could have implications for treating neurological disorders. The study utilized advanced computational modeling and in vitro assays to demonstrate the compound's high affinity and selectivity, providing a solid foundation for further development.

Another significant advancement comes from a 2023 study in Bioorganic & Medicinal Chemistry Letters, which investigated the compound's pharmacokinetic profile. The researchers reported improved solubility and bioavailability when formulated as a dihydrochloride salt, addressing previous challenges related to its administration. These findings are critical for transitioning the compound from laboratory research to clinical trials.

In addition to its therapeutic potential, recent work has also explored the synthetic pathways for 2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine dihydrochloride. A team from the University of Cambridge published a novel, scalable synthesis method that reduces production costs and minimizes environmental impact. This development is expected to facilitate larger-scale production and broader accessibility for research and potential therapeutic use.

Despite these promising results, challenges remain. A review article in Current Opinion in Chemical Biology points out the need for more comprehensive toxicity studies and long-term stability assessments. Addressing these gaps will be crucial for ensuring the compound's safety and efficacy in human applications. Future research directions may include combination therapies and further structural modifications to enhance its therapeutic index.

In conclusion, the latest research on 2-4-(4-methoxyphenyl)-1,3-thiazol-2-ylethan-1-amine dihydrochloride (CAS: 2613389-31-2) underscores its potential as a versatile and impactful molecule in chemical biology and drug development. Continued interdisciplinary collaboration and innovative approaches will be essential to fully realize its therapeutic benefits and overcome existing limitations.